Cas no 1266123-29-8 (2-Acetamido-3-(piperidin-4-yl)propanoic acid)

• Product Name: 2-Acetamido-3-(piperidin-4-yl)propanoic acid
• CAS No: 1266123-29-8
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 5250671
• PubChem ID: 165440345
• Update Time: 2025-10-05

2-Acetamido-3-(piperidin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1266123-29-8
• EN300-377606
• 2-acetamido-3-(piperidin-4-yl)propanoic acid
• 2-Acetamido-3-(piperidin-4-yl)propanoic acid

• Inchi： 1S/C10H18N2O3/c1-7(13)12-9(10(14)15)6-8-2-4-11-5-3-8/h8-9,11H,2-6H2,1H3,(H,12,13)(H,14,15)
• InChI Key： ZESPHFHFDSMMSV-UHFFFAOYSA-N
• SMILES： OC(C(CC1CCNCC1)NC(C)=O)=O

Computed Properties

• Exact Mass: 214.13174244g/mol
• Monoisotopic Mass: 214.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-Acetamido-3-(piperidin-4-yl)propanoic acid

Comprehensive Overview of 2-Acetamido-3-(piperidin-4-yl)propanoic acid (CAS No. 1266123-29-8): Structure, Applications, and Research Insights

The compound 2-Acetamido-3-(piperidin-4-yl)propanoic acid (CAS 1266123-29-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and an acetamido functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential role as a building block for peptide mimetics and enzyme inhibitors, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for piperidine derivatives like 2-Acetamido-3-(piperidin-4-yl)propanoic acid has surged due to their prevalence in FDA-approved drugs. This compound’s chiral center and zwitterionic properties enable interactions with biological targets, a topic frequently searched in AI-driven drug design platforms. Its CAS number 1266123-29-8 is often queried in databases such as PubChem and Reaxys, reflecting its relevance in high-throughput screening workflows.

From a synthetic chemistry perspective, the propanoic acid backbone of this compound allows for facile modifications, making it a hotspot for structure-activity relationship (SAR) studies. Laboratories focusing on neuropharmacology and GPCR modulation frequently explore its derivatives, as evidenced by its association with keywords like “piperidine-based ligands” and “bioisosteres” in scientific literature. These terms also rank highly in search engine queries related to fragment-based drug discovery.

Beyond pharmaceuticals, 2-Acetamido-3-(piperidin-4-yl)propanoic acid has applications in bioconjugation and proteomics. Its amine-reactive groups facilitate crosslinking in antibody-drug conjugates (ADCs), a trending topic in cancer immunotherapy research. The compound’s stability under physiological conditions further enhances its utility in in vivo imaging probes, a niche yet growing area in diagnostic development.

Environmental and regulatory considerations are also critical. While not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste—a concern highlighted in sustainable pharma forums. Researchers frequently search for “eco-friendly peptide synthesis” methods involving such intermediates, underscoring the intersection of innovation and sustainability.

In summary, CAS 1266123-29-8 represents a multifaceted tool for modern science. Its integration into AI-aided molecular modeling and alignment with drug repurposing trends ensure its continued relevance. As the scientific community prioritizes precision therapeutics and computational chemistry, this compound’s role is poised to expand, answering pressing questions in both academic and industrial settings.